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Introduction
ANT2681 is a potent, specific, and competitive inhibitor of metallo-β-lactamases (MBLs), with

particularly strong activity against New Delhi metallo-β-lactamase (NDM) enzymes.[1][2] MBLs

are a significant threat to the efficacy of β-lactam antibiotics, including carbapenems, as they

hydrolyze the β-lactam ring, rendering the antibiotics inactive. ANT2681 is under development

in combination with the carbapenem antibiotic meropenem to combat infections caused by

MBL-producing bacteria.[1][2][3] High-throughput screening (HTS) assays are crucial for the

discovery and characterization of MBL inhibitors like ANT2681. These assays enable the rapid

screening of large compound libraries to identify potent inhibitors. This document provides

detailed application notes and protocols for the use of ANT2681 in HTS assays.

Mechanism of Action
ANT2681 functions by inhibiting the enzymatic activity of MBLs.[1] The active site of MBLs

contains one or two zinc ions that are essential for the hydrolysis of the amide bond in the β-

lactam ring of antibiotics. ANT2681 interacts with this dinuclear zinc ion cluster, preventing the

enzyme from breaking down β-lactam antibiotics.[1] This restores the effectiveness of co-

administered antibiotics like meropenem against MBL-producing bacteria.
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Mechanism of Action of ANT2681
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HTS Workflow for MBL Inhibitor Discovery
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Logical Relationship of HTS Assay Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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